Cas no 2764730-64-3 ((2-Methoxy-5-(trifluoromethyl)phenyl)(thiomorpholino)methanone)

• Product Name: (2-Methoxy-5-(trifluoromethyl)phenyl)(thiomorpholino)methanone
• CAS No: 2764730-64-3
• MF: C₁₃H₁₄F₃NO₂S
• MW: 305.315972805023
• CID: 6795507
• PubChem ID: 164894079
• Update Time: 2025-06-12

(2-Methoxy-5-(trifluoromethyl)phenyl)(thiomorpholino)methanone Chemical and Physical Properties

Names and Identifiers

• 2764730-64-3
• MFCD34760560
• (2-Methoxy-5-(trifluoromethyl)phenyl)(thiomorpholino)methanone

• Inchi： 1S/C13H14F3NO2S/c1-19-11-3-2-9(13(14,15)16)8-10(11)12(18)17-4-6-20-7-5-17/h2-3,8H,4-7H2,1H3
• InChI Key： HQAYPCPFBKIUQN-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C=C(C(F)(F)F)C=CC=2OC)=O)CC1

Computed Properties

• Exact Mass: 305.06973435g/mol
• Monoisotopic Mass: 305.06973435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.8Ų

Additional information on (2-Methoxy-5-(trifluoromethyl)phenyl)(thiomorpholino)methanone

Introduction to (2-Methoxy-5-(trifluoromethyl)phenyl)(thiomorpholino)methanone (CAS No. 2764730-64-3)

The compound (2-Methoxy-5-(trifluoromethyl)phenyl)(thiomorpholino)methanone, identified by its CAS number 2764730-64-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both methoxy and trifluoromethyl substituents in its aromatic ring system, combined with the unique thiomorpholino moiety, endows it with distinct chemical and pharmacological properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds designed to target specific biological pathways. Among these, molecules featuring fluorinated aromatic rings have shown particular promise due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethyl group, in particular, is well-known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of drugs, making it a valuable component in the design of next-generation therapeutics.

The thiomorpholino functional group adds another layer of complexity to this compound, offering unique interactions with biological targets that can be exploited for therapeutic purposes. This moiety has been increasingly studied for its role in enhancing drug solubility and bioavailability, as well as its ability to modulate receptor activity. The combination of these features in (2-Methoxy-5-(trifluoromethyl)phenyl)(thiomorpholino)methanone suggests a multifaceted approach to drug design, potentially leading to the development of novel therapeutic agents with improved efficacy and reduced side effects.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral and anticancer agents. The electron-withdrawing nature of the trifluoromethyl group can significantly influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. This has led to the exploration of such compounds in various therapeutic areas, including inflammation, pain management, and neurodegenerative diseases. The structural features of (2-Methoxy-5-(trifluoromethyl)phenyl)(thiomorpholino)methanone align well with these trends, making it a compelling candidate for further investigation.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The introduction of both the methoxy and trifluoromethyl groups necessitates precise control over reaction conditions to ensure high yields and purity. Additionally, the incorporation of the thiomorpholino moiety requires advanced techniques in heterocyclic chemistry. These challenges underscore the complexity involved in developing novel pharmaceutical compounds and highlight the importance of skilled chemists in bringing such molecules from laboratory research to clinical application.

The pharmacological profile of (2-Methoxy-5-(trifluoromethyl)phenyl)(thiomorpholino)methanone is another area of active investigation. Preliminary studies suggest that this compound exhibits promising activity against several disease targets, including enzymes and receptors involved in inflammation and cancer progression. The unique structural features of this molecule allow it to interact with biological targets in ways that may not be achievable with conventional drugs. This has sparked interest among researchers who are exploring its potential as a lead compound for further drug development.

In conclusion, the compound (2-Methoxy-5-(trifluoromethyl)phenyl)(thiomorpholino)methanone (CAS No. 2764730-64-3) represents a significant advancement in pharmaceutical chemistry. Its intricate structure, featuring both methoxy, trifluoromethyl, and thiomorpholino substituents, makes it a promising candidate for further exploration in drug development. The combination of these features offers unique chemical and pharmacological properties that could lead to the discovery of novel therapeutic agents with improved efficacy and reduced side effects. As research continues to uncover new applications for fluorinated aromatic compounds, molecules like this one are poised to play a crucial role in shaping the future of medicine.